Cas no 175157-15-0 (ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate)
175157-15-0 structure
Product Name:ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
CAS No:175157-15-0
MF:C10H14O4
MW:198.215763568878
CID:906278
PubChem ID:53428717
Update Time:2025-04-19
ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
- AKOS006288322
- DTXSID20699854
- 175157-15-0
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- Inchi: 1S/C10H14O4/c1-2-14-10(13)9(12)6-7-4-3-5-8(7)11/h7H,2-6H2,1H3
- InChI Key: HXZVAFGCCSGSSO-UHFFFAOYSA-N
- SMILES: O=C1CCCC1CC(C(=O)OCC)=O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4A^2
- XLogP3: 0.5
Experimental Properties
- PSA: 60.44
ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
175157-15-0 (ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate) Related Products
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